Cas no 2228029-11-4 (tert-butyl (1S,4R)-5-(2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228029-11-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5804372
• PubChem ID: 165668697
• Update Time: 2025-07-22

tert-butyl (1S,4R)-5-(2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• EN300-2006863
• tert-butyl (1S,4R)-5-(2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2228029-11-4

• Inchi： 1S/C13H23NO3/c1-8(15)5-10-9-6-11(10)14(7-9)12(16)17-13(2,3)4/h8-11,15H,5-7H2,1-4H3/t8?,9-,10?,11-/m0/s1
• InChI Key： CUXGEOFRRPAHRA-YIYTYNFBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CC(C)O)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (1S,4R)-5-(2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate

Professional Introduction to Compound with CAS No. 2228029-11-4 and Product Name: tert-butyl (1S,4R)-5-(2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

The compound with the CAS number 2228029-11-4 and the product name tert-butyl (1S,4R)-5-(2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry. The unique stereochemistry and the presence of both hydrophobic and hydrophilic moieties make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug efficacy and reduce side effects. The bicyclic framework of this compound, specifically the azabicyclo[2.1.1]hexane core, is known for its ability to mimic natural products and biological targets effectively. This structural motif has been extensively studied for its potential to interact with various enzymes and receptors, making it a valuable building block in medicinal chemistry.

The (1S,4R) stereochemistry of the molecule is particularly noteworthy, as it ensures optimal binding affinity to biological targets. Stereoisomers can exhibit vastly different pharmacological properties, and the precise configuration of this compound is likely to contribute to its selectivity and potency. The presence of a tert-butyl group at the 2-position further enhances its stability and lipophilicity, which are critical factors in drug design.

One of the most intriguing aspects of this compound is the 5-(2-hydroxypropyl) side chain, which introduces both hydrophilic and hydrophobic interactions into the molecule. This dual nature allows for versatile interactions with biological systems, potentially enabling applications in both aqueous environments and lipid-based membranes. The hydroxyl group in particular can participate in hydrogen bonding, further modulating the compound's interactions with biological targets.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery due to their unique pharmacokinetic properties. These molecules often exhibit improved solubility and metabolic stability compared to linear analogs, making them more suitable for therapeutic applications. The azabicyclo[2.1.1]hexane core has been shown to be particularly effective in modulating enzyme activity, particularly in cases where precise steric constraints are required.

The pharmaceutical industry has increasingly focused on structure-activity relationship (SAR) studies to optimize drug candidates. The compound under discussion provides an excellent example of how modifications at specific positions can significantly alter pharmacological properties. For instance, the introduction of the (1S,4R) configuration has been shown to enhance binding affinity to certain enzymes by improving complementarity with active sites.

Moreover, the tert-butyl group at the 2-position not only contributes to lipophilicity but also serves as a handle for further derivatization. This allows chemists to explore a wide range of analogs by modifying other functional groups while maintaining the core bicyclic scaffold. Such flexibility is crucial in drug development, as it enables researchers to fine-tune properties such as solubility, bioavailability, and metabolic stability.

The 5-(2-hydroxypropyl) side chain adds another layer of complexity to this compound, providing multiple interaction points with biological targets. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly enhance binding affinity and selectivity. Additionally, this side chain can influence solubility and cell membrane permeability, making it an important factor in determining overall pharmacokinetic profiles.

In conclusion, the compound with CAS No. 2228029-11-4 and product name tert-butyl (1S,4R)-5-(2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the (1S,4R) stereochemistry, tert-butyl group, and 5-(2-hydroxypropyl) side chain, make it a promising candidate for further investigation in drug development. The growing interest in bicyclic compounds for medicinal chemistry applications underscores the potential of this molecule as a lead structure for novel therapeutics.